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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the enzymatic activity of 17-
methylnonadecanoyl-CoA, a very-long-chain anteiso-branched fatty acyl-CoA, in the context
of other acyl-CoAs. Due to a lack of specific experimental data for 17-methylnonadecanoyl-
CoA in the current scientific literature, this document focuses on the key enzymatic pathways
involved in the metabolism of branched-chain and very-long-chain fatty acids. We present
available quantitative data for related acyl-CoA molecules to offer a comparative framework
and provide detailed experimental protocols that can be adapted to study the enzymatic activity
of 17-methylnonadecanoyl-CoA.

Introduction to Branched-Chain Fatty Acids (BCFAS)

Branched-chain fatty acids are characterized by the presence of one or more methyl groups
along their acyl chain. They are found in various organisms and can be synthesized de novo
from branched-chain amino acid catabolism.[1] BCFAs, such as 17-methylnonadecanoyl-
CoA, play roles in membrane fluidity and cellular signaling. Their metabolism involves several
key enzyme classes, including acyl-CoA synthetases, acyl-CoA oxidases, and carnitine
palmitoyltransferases.

Metabolic Pathway Overview

The metabolism of 17-methylnonadecanoyl-CoA is expected to follow the general pathways
established for other very-long-chain fatty acids (VLCFAs) and BCFAs. This involves an initial
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activation step, followed by degradation through B-oxidation, which for VLCFAs and BCFAs,
primarily occurs in peroxisomes.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15597660?utm_src=pdf-body-img
https://www.benchchem.com/product/b15597660?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

1. Iso- and anteiso-fatty acids in bacteria: biosynthesis, function, and taxonomic significance
- PubMed [pubmed.ncbi.nim.nih.gov]

2. [Peroxisomal beta-oxidation] - PubMed [pubmed.nchi.nim.nih.gov]

3. Beta oxidation - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [Enzymatic Activity of 17-Methylnonadecanoyl-CoA: A
Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15597660#enzymatic-activity-with-17-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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